Cas no 78293-96-6 (spiro[2.5]octan-4-amine)

• Product Name: spiro[2.5]octan-4-amine
• CAS No: 78293-96-6
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD19211383
• CID: 2182928
• PubChem ID: 55290527
• Update Time: 2025-06-12

spiro[2.5]octan-4-amine Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]oct-4-ylamine
• spiro[2.5]octan-4-amine
• 4500AJ
• SCHEMBL17303362
• EN300-1600853
• AKOS006363794
• DB-266748
• SB38746
• 78293-96-6
• CS-0312356
• spiro[2.5]octan-8-amine
• G70146
• MFCD19211383

• MDL： MFCD19211383
• Inchi： 1S/C8H15N/c9-7-3-1-2-4-8(7)5-6-8/h7H,1-6,9H2
• InChI Key： WCSMCNIQVFJWAS-UHFFFAOYSA-N
• SMILES： NC1CCCCC21CC2

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on spiro[2.5]octan-4-amine

Chemical Profile of Spiro[2.5]octan-4-amine (CAS No. 78293-96-6)

Spiro[2.5]octan-4-amine, identified by the Chemical Abstracts Service number 78293-96-6, is a heterocyclic amine compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound belongs to the spirocyclic amine class, characterized by a spiro carbon atom linking two cyclic structures, which imparts distinct stereochemical and electronic characteristics. The molecular framework of spiro[2.5]octan-4-amine consists of an octane backbone with an amine substituent at the 4-position, creating a rigid yet flexible scaffold that is conducive to various chemical modifications and biological interactions.

The significance of spiro[2.5]octan-4-amine lies in its potential applications as a building block in drug discovery and development. Its spirocyclic core provides a stable platform for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological activities. Recent studies have highlighted the compound's utility in designing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The amine group at the 4-position serves as a versatile handle for conjugation with other pharmacophores, enhancing binding affinity and bioavailability.

One of the most compelling aspects of spiro[2.5]octan-4-amine is its ability to modulate biological pathways through selective interactions with target proteins and enzymes. Research has demonstrated that derivatives of this compound can exhibit inhibitory effects on enzymes involved in pain signaling, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These findings suggest that spiro[2.5]octan-4-amine could be a valuable scaffold for developing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its anti-inflammatory potential, spiro[2.5]octan-4-amine has shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that certain derivatives of this compound can cross the blood-brain barrier and interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions like Alzheimer's disease and Parkinson's disease. The rigid spirocore enhances metabolic stability, while the amine functionality allows for fine-tuning of pharmacokinetic profiles, making it an attractive candidate for further development.

The synthesis of spiro[2.5]octan-4-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the amine moiety at the desired position. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing the environmental impact of manufacturing this compound.

From a computational chemistry perspective, spiro[2.5]octan-4-amine has been extensively studied using molecular modeling techniques to predict its interactions with biological targets. These studies have provided insights into the binding modes of the compound and its derivatives, guiding rational drug design efforts. The spirocyclic structure imparts unique conformational preferences, which can be exploited to optimize drug-like properties such as solubility, permeability, and metabolic stability.

The pharmacokinetic behavior of spiro[2.5]octan-4-amine has been carefully evaluated in preclinical models to assess its absorption, distribution, metabolism, excretion (ADME) properties. Results from these studies indicate that the compound exhibits moderate bioavailability and favorable tissue distribution, suggesting its potential for therapeutic applications. Further research is ongoing to explore strategies for enhancing its pharmacokinetic profile through structural modifications.

In conclusion, spiro[2.5]octan-4-amine (CAS No. 78293-96-6) represents a promising chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features make it an ideal scaffold for designing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like spiro[2.5]octan-4-amine are poised to play a crucial role in the next wave of drug discovery efforts.